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The long-term stability of organic photovoltaic (OPV) devices is a critical factor for their

commercial viability and research applicability. This guide provides a comparative analysis of

the long-term stability of devices based on the small molecule donor DTS(FBTTh2)2 against

other commonly used organic semiconductor materials. The information is compiled from

various studies to offer a comprehensive overview supported by experimental data and detailed

protocols.

Executive Summary
DTS(FBTTh2)2-based organic solar cells exhibit promising thermal stability, in some cases

showing less sensitivity to processing conditions compared to other bulk heterojunction (BHJ)

systems. However, like other organic materials, they are susceptible to degradation under

ambient conditions, particularly from oxygen and moisture, and under continuous illumination.

The choice of acceptor material and interfacial layers plays a crucial role in the overall long-

term stability of the device. Comparisons with other prominent organic semiconductors such as

PTB7, PTB7-Th, and P3HT reveal that the relative stability is highly dependent on the specific

stress conditions and device architecture.
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Comparative Stability Data
The following tables summarize the long-term stability performance of DTS(FBTTh2)2-based

devices in comparison to other organic photovoltaic materials under various stress conditions.

Table 1: Stability under Ambient Conditions

Active
Layer

Test
Conditions

Duration
Performanc
e Metric

Remaining
Performanc
e (%)

Reference

p-

DTS(FBTTh2

)2:PC70BM

Ambient Air 500 hours PCE

Degradation

observed,

specific % not

stated

[1]

PTB7:PC70B

M
Ambient Air 500 hours PCE

Significant

degradation

observed,

specific % not

stated

[1]

Note: In a comparative study, it was observed that solar cells based on the small-molecule

donor p-DTS(FBTTh2)2 showed a notably reduced rate of degradation compared to those

based on the polymer donor PTB7 under ambient conditions[1].

Table 2: Thermal Stability
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Active
Layer

Test
Conditions

Duration
Performanc
e Metric

Remaining
Performanc
e (%)

Reference

p-

DTS(FBTTh2

)2:ICBA

100-130°C

Annealing
N/A PCE

Almost

unchanged
[2]

PTB7-

Th:PC71BM

150°C

Annealing
Not Specified PCE ~70% [3]

PTB7-Th:ITIC
150°C

Annealing
Not Specified PCE ~91% [3]

Note: The p-DTS(FBTTh2)2:ICBA system is reported to be less sensitive to annealing

temperatures between 100°C and 130°C. In contrast, PTB7-Th based devices show significant

degradation at 150°C, with the stability being notably improved by replacing the fullerene

acceptor with a non-fullerene acceptor[2][3].

Table 3: Stability under Illumination

Active
Layer

Test
Conditions

Duration
Performanc
e Metric

Remaining
Performanc
e (%)

Reference

p-

DTS(FBTTh2

)2:PC70BM

Not specified 28 hours PCE 50% [4]

P3HT:IDTBR
LED Light

Exposure
2000 hours PCE 97% [4]

P3HT:PC70B

M

LED Light

Exposure
2000 hours PCE 67% [4]

Note: While specific long-term operational stability data for DTS(FBTTh2)2 under continuous

illumination is limited in direct comparative studies, related non-fullerene systems have shown

superior stability compared to fullerene-based counterparts[4].

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.osti.gov/servlets/purl/1215416
https://openresearch.lsbu.ac.uk/item/88z7x
https://openresearch.lsbu.ac.uk/item/88z7x
https://www.benchchem.com/product/b12056953/docs?utm_src=pdf-body#long-term-stability-of-dts-fbtth2-2-devices-a-comparative-guide
https://www.osti.gov/servlets/purl/1215416
https://openresearch.lsbu.ac.uk/item/88z7x
https://pmc.ncbi.nlm.nih.gov/articles/PMC7284215/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7284215/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7284215/
https://www.benchchem.com/product/b12056953/docs?utm_src=pdf-body#long-term-stability-of-dts-fbtth2-2-devices-a-comparative-guide
https://pmc.ncbi.nlm.nih.gov/articles/PMC7284215/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12056953?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
Detailed methodologies are crucial for reproducing and comparing stability studies. The

following are outlines of standard experimental protocols used for testing the long-term stability

of organic solar cells.

ISOS-D-1: Dark Storage under Ambient Conditions
This protocol assesses the intrinsic stability of the device in the absence of light-induced

degradation.

Device Preparation: Fabricate the organic solar cells with the desired architecture (e.g.,

ITO/PEDOT:PSS/Active Layer/Interlayer/Metal Electrode). Encapsulate the devices to

prevent immediate degradation from atmospheric components.

Initial Characterization: Measure the initial photovoltaic parameters (PCE, Voc, Jsc, FF)

under standard test conditions (e.g., AM 1.5G, 100 mW/cm²).

Storage: Store the devices in the dark in a controlled environment, typically at ambient

temperature and humidity.

Periodic Testing: At regular intervals (e.g., every 24, 48, 100 hours), measure the

photovoltaic parameters under the same standard test conditions.

Data Analysis: Plot the normalized photovoltaic parameters as a function of storage time to

determine the device lifetime (e.g., T80, the time at which the PCE drops to 80% of its initial

value).

ISOS-L-2: Light Soaking at Elevated Temperature
This accelerated aging test simulates operational conditions to assess the combined effects of

light and heat.

Device Preparation and Initial Characterization: As described in ISOS-D-1.

Stress Conditions: Place the devices in a temperature-controlled chamber (e.g., at 65°C or

85°C) under continuous illumination from a light source simulating the solar spectrum (e.g., a
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solar simulator or a white LED array). The light intensity is typically maintained at 1 sun (100

mW/cm²).

In-situ Monitoring (Optional): If possible, monitor the device parameters continuously at the

maximum power point (MPP).

Periodic Testing: If in-situ monitoring is not available, periodically remove the devices from

the stress chamber and measure their photovoltaic parameters at standard test conditions.

Data Analysis: Plot the normalized photovoltaic parameters as a function of illumination time

to evaluate the operational stability.

ISOS-D-3: Damp Heat Test
This protocol evaluates the device's resistance to a combination of high temperature and high

humidity, which is a major cause of degradation.

Device Preparation and Initial Characterization: As described in ISOS-D-1. Encapsulation

quality is critical for this test.

Stress Conditions: Place the encapsulated devices in a climatic chamber set to a high

temperature and high relative humidity (e.g., 85°C and 85% RH).

Periodic Testing: At defined intervals, remove the devices from the chamber, allow them to

cool to ambient temperature, and measure their photovoltaic parameters.

Data Analysis: Analyze the degradation of the photovoltaic parameters over time to assess

the device's resilience to damp heat stress.

Degradation Pathways and Mechanisms
The degradation of organic solar cells is a complex process involving multiple chemical and

physical pathways.

Photodegradation Pathway
Under illumination, especially in the presence of oxygen, the organic semiconductor materials

can undergo photo-oxidation. This process can lead to the formation of trap states, disruption
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of the π-conjugated system, and ultimately, a decrease in charge carrier mobility and an

increase in recombination, leading to reduced device performance[4].

Photodegradation Process

Light (hν)
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(e.g., DTS(FBTTh2)2)

Absorption

Oxygen (O2)

Excited State Photo-oxidation Products+ O2 Device Degradation
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Leads to

Click to download full resolution via product page

Caption: Simplified photodegradation pathway in organic solar cells.

Thermal Degradation Pathway
High temperatures can induce morphological changes in the active layer, such as phase

separation and crystallization of the donor or acceptor domains. This can lead to a decrease in

the donor-acceptor interfacial area, hindering exciton dissociation and charge transport.

Furthermore, thermal stress can accelerate the diffusion of materials from adjacent layers into

the active layer, causing further degradation[3].

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC7284215/
https://www.benchchem.com/product/b12056953/docs?utm_src=pdf-body-img#long-term-stability-of-dts-fbtth2-2-devices-a-comparative-guide
https://openresearch.lsbu.ac.uk/item/88z7x
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12056953?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer
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Caption: Key thermal degradation mechanisms in organic solar cells.

Experimental Workflow for Stability Testing
A systematic workflow is essential for reliable and comparable stability testing of organic solar

cell devices.
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Stability Testing Workflow
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Caption: General experimental workflow for long-term stability testing.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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